Cas no 903199-95-1 (3-(4-bromophenyl)-7-2-(2,6-dimethylmorpholin-4-yl)ethoxy-4H-chromen-4-one)

• Product Name: 3-(4-bromophenyl)-7-2-(2,6-dimethylmorpholin-4-yl)ethoxy-4H-chromen-4-one
• CAS No: 903199-95-1
• MF: C₂₃H₂₄BrNO₄
• MW: 458.344965934753
• CID: 5424917
• Update Time: 2025-11-02

3-(4-bromophenyl)-7-2-(2,6-dimethylmorpholin-4-yl)ethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(4-bromophenyl)-7-[2-(2,6-dimethyl-4-morpholinyl)ethoxy]-
• 3-(4-bromophenyl)-7-2-(2,6-dimethylmorpholin-4-yl)ethoxy-4H-chromen-4-one

• Inchi： 1S/C23H24BrNO4/c1-15-12-25(13-16(2)29-15)9-10-27-19-7-8-20-22(11-19)28-14-21(23(20)26)17-3-5-18(24)6-4-17/h3-8,11,14-16H,9-10,12-13H2,1-2H3
• InChI Key： NDTHXRDBYFMOEK-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCCN3CC(C)OC(C)C3)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-7-2-(2,6-dimethylmorpholin-4-yl)ethoxy-4H-chromen-4-one

Comprehensive Overview of 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-4H-chromen-4-one (CAS No. 903199-95-1)

The compound 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-4H-chromen-4-one (CAS 903199-95-1) represents an intriguing molecular structure in modern medicinal chemistry. This chromen-4-one derivative combines a brominated phenyl ring with a morpholine-containing side chain, creating unique physicochemical properties that have attracted significant research interest. With the growing demand for novel small molecule therapeutics and kinase inhibitors, this compound has emerged as a valuable scaffold in drug discovery programs.

Structurally, the molecule features a central chromen-4-one core substituted at the 3-position with a 4-bromophenyl group and at the 7-position with an ethoxy linker bearing a 2,6-dimethylmorpholine moiety. This combination of aromatic and heterocyclic components contributes to its balanced lipophilicity and potential for bioactive molecule development. Recent studies in medicinal chemistry optimization have highlighted the importance of such hybrid structures in addressing challenging biological targets.

The synthesis of 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-4H-chromen-4-one typically involves multi-step organic transformations, including palladium-catalyzed coupling reactions for the bromophenyl attachment and nucleophilic substitutions for the morpholine incorporation. The CAS 903199-95-1 identifier specifically refers to the compound with this exact substitution pattern, distinguishing it from related chromenone analogs in chemical databases. Analytical characterization by HPLC, mass spectrometry, and NMR spectroscopy confirms the purity and structural integrity of this specialty chemical.

In pharmaceutical research, this compound has shown promise as a protein kinase modulator, with particular interest in its potential to influence cellular signaling pathways. The 4-bromophenyl substitution enhances binding affinity to certain enzyme active sites, while the morpholineethoxy side chain improves solubility and pharmacokinetic properties. These features make it a valuable intermediate for developing targeted therapies in areas such as oncology and inflammatory diseases, where small molecule inhibitors are increasingly important.

The physicochemical properties of CAS 903199-95-1 include moderate lipophilicity (predicted logP ~3.5) and good stability under standard laboratory conditions. The chromen-4-one core provides a rigid planar structure that facilitates molecular recognition, while the 2,6-dimethylmorpholine group introduces conformational flexibility and hydrogen bonding capacity. These characteristics are frequently searched by researchers investigating structure-activity relationships in drug design.

Current market trends show growing demand for such specialized heterocyclic building blocks, particularly in contract research organizations and academic laboratories focused on fragment-based drug discovery. The compound's unique structural features address several contemporary challenges in medicinal chemistry, including the need for brain-penetrant molecules and selective kinase inhibitors. Suppliers typically offer 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-4H-chromen-4-one in milligram to gram quantities, with purity specifications exceeding 95% by HPLC analysis.

From a safety perspective, standard laboratory precautions are recommended when handling this compound, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under current regulations, its brominated aromatic structure warrants careful consideration in waste disposal procedures. Researchers frequently inquire about solubility characteristics (typically soluble in DMSO and dichloromethane) and storage conditions (recommended at -20°C under inert atmosphere) for optimal stability.

The scientific literature contains limited but growing references to CAS 903199-95-1 and related structures, particularly in patents describing kinase inhibitor libraries and therapeutic compound screening. Its structural complexity and synthetic accessibility position it as an attractive intermediate for medicinal chemistry exploration. Future research directions may explore its potential as a pharmacophore in various therapeutic areas or as a template for developing fluorescent probes in biological imaging.

In the context of current drug discovery trends, this compound exemplifies the pharmaceutical industry's shift toward more sophisticated heterocyclic architectures that combine multiple privileged structures. The presence of both chromenone and morpholine moieties in a single molecule addresses the need for compounds with balanced physicochemical properties and target engagement capabilities. These features make it particularly relevant to researchers investigating allosteric modulation and protein-protein interaction inhibitors.

Quality control for 3-(4-bromophenyl)-7-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]-4H-chromen-4-one typically involves rigorous analytical verification, including confirmation of molecular weight (exact mass 457.12 g/mol) and assessment of isomeric purity. The compound's UV absorption characteristics (λmax ~340 nm) make it suitable for various spectroscopic detection methods, a feature often searched by analytical chemists developing HPLC methods for similar compounds.

As the pharmaceutical industry continues to explore targeted molecular therapies, compounds like CAS 903199-95-1 will likely see increased utilization in lead optimization programs. Its structural features align well with current strategies in fragment-based lead discovery and property-based drug design, making it a valuable tool for medicinal chemists addressing challenging biological targets. The growing availability of such specialized building blocks supports innovation in small molecule drug discovery across multiple therapeutic areas.